Cas no 895525-11-8 (Benzo[d]thiazole-7-carbonitrile)

Benzo[d]thiazole-7-carbonitrile structure
895525-11-8 structure
Product Name:Benzo[d]thiazole-7-carbonitrile
CAS No:895525-11-8
MF:C8H4N2S
MW:160.195759773254
CID:1038390
PubChem ID:69455274
Update Time:2025-04-20

Benzo[d]thiazole-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzo[d]thiazole-7-carbonitrile
    • 1,3-Benzothiazole-7-carbonitrile
    • SCHEMBL5474087
    • EN300-3471859
    • 895525-11-8
    • KMPZMAOXBUTHGS-UHFFFAOYSA-N
    • CS-0246919
    • DTXSID60740591
    • AT34821
    • DB-351055
    • MDL: MFCD22571510
    • Inchi: 1S/C8H4N2S/c9-4-6-2-1-3-7-8(6)11-5-10-7/h1-3,5H
    • InChI Key: KMPZMAOXBUTHGS-UHFFFAOYSA-N
    • SMILES: S1C=NC2C=CC=C(C#N)C1=2

Computed Properties

  • Exact Mass: 160.00951931g/mol
  • Monoisotopic Mass: 160.00951931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 64.9Ų

Benzo[d]thiazole-7-carbonitrile Pricemore >>

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Enamine
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